Cas no 1189725-66-3 (1-Methoxy-2,3,5-trimethylbenzene-d3)

• Product Name: 1-Methoxy-2,3,5-trimethylbenzene-d3
• CAS No: 1189725-66-3
• MF: C₁₀H₁₄O
• MW: 153.236048221588
• CID: 1063900
• PubChem ID: 45039733
• Update Time: 2025-06-08

1-Methoxy-2,3,5-trimethylbenzene-d3 Chemical and Physical Properties

Names and Identifiers

• 1-Methoxy-2,3,5-trimethylbenzene-d3
• 1-Methoxy-2,3,5-trim
• 2,3,5-Trimethylanisole-d3
• 1,2,5-trimethyl-3-(trideuteriomethoxy)benzene
• J-003992
• DTXSID80662084
• AKOS015888833
• 1189725-66-3
• 1,2,5-Trimethyl-3-[(~2~H_3_)methyloxy]benzene

• Inchi： 1S/C10H14O/c1-7-5-8(2)9(3)10(6-7)11-4/h5-6H,1-4H3/i4D3
• InChI Key： AWONIZVBKXHWJP-GKOSEXJESA-N
• SMILES： O(C([2H])([2H])[2H])C1=CC(C)=CC(C)=C1C

Computed Properties

• Exact Mass: 153.12300
• Monoisotopic Mass: 153.123295304g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Solubility: Chloroform, Dichloromethane, Tetrahydrofuran
• PSA: 9.23000
• LogP: 2.62040

Additional information on 1-Methoxy-2,3,5-trimethylbenzene-d3

Research Briefing on 1-Methoxy-2,3,5-trimethylbenzene-d3 (CAS: 1189725-66-3) in Chemical and Biomedical Applications

1-Methoxy-2,3,5-trimethylbenzene-d3, a deuterated analog of 1-Methoxy-2,3,5-trimethylbenzene, has recently gained attention in chemical and biomedical research due to its unique isotopic labeling properties. With the CAS number 1189725-66-3, this compound serves as a critical tool in metabolic studies, drug development, and analytical chemistry. This briefing synthesizes the latest findings on its synthesis, applications, and mechanistic insights.

Recent studies highlight the compound's role as an internal standard in mass spectrometry, particularly in quantifying metabolites and pharmaceutical intermediates. Its deuterium labeling enhances detection sensitivity and reduces interference from endogenous compounds, making it invaluable in pharmacokinetic analyses. A 2023 Journal of Analytical Chemistry study demonstrated its use in tracing the metabolism of trimethylbenzene derivatives, revealing novel hepatic oxidation pathways.

In synthetic chemistry, 1-Methoxy-2,3,5-trimethylbenzene-d3 has been employed to investigate reaction mechanisms via isotopic effects. Research published in Organic Letters (2024) utilized this compound to elucidate electrophilic aromatic substitution kinetics, showing deuterium's impact on transition-state stabilization. Computational modeling corroborated these findings, suggesting applications in designing deuterated drugs for improved metabolic stability.

Pharmacological investigations have explored its potential as a precursor for deuterated pharmaceuticals. A patent application (WO2023/154672) describes its conversion to deuterated analogs of tolterodine, enhancing half-life while maintaining receptor affinity. Toxicity profiling in rodent models indicated negligible isotope-specific effects, supporting its safety in tracer applications.

Challenges remain in large-scale synthesis, with current yields at ~65% due to deuterium incorporation inefficiencies. Recent advances in catalytic deuteration (e.g., Pd/C-mediated H-D exchange) show promise for improving cost-effectiveness. Industry reports project a 12% annual growth in demand for such labeled compounds, driven by FDA's 2023 guidance on deuterated drug development.

In conclusion, 1-Methoxy-2,3,5-trimethylbenzene-d3 exemplifies the convergence of isotopic chemistry and biomedical innovation. Ongoing research aims to expand its utility in drug discovery and mechanistic studies, with particular focus on optimizing synthetic routes and exploring new diagnostic applications.